![molecular formula C12H16BrNO2 B296669 2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide](/img/structure/B296669.png)
2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide
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Overview
Description
2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound is also known as BPAEA and has been studied for its effects on various biological pathways and systems.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or proteins involved in biological pathways that are important for the growth and development of cancer cells or other disease processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve glucose metabolism. It has also been shown to have antioxidant properties and may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide in lab experiments is its potential therapeutic properties. It has been shown to have a number of effects on biological pathways and systems, making it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on this compound.
Future Directions
There are many potential future directions for research on 2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide. Some possible areas of study include further investigation of its mechanism of action, development of targeted therapies based on this compound, and exploration of its potential use in combination with other drugs or therapies. Additionally, more research is needed to fully understand the potential benefits and limitations of this compound in various disease processes.
Synthesis Methods
The synthesis of 2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide involves the reaction of 2-bromo-4-ethylphenol with N-ethylacetamide in the presence of a catalyst. The resulting product is a white crystalline solid with a melting point of 102-105°C.
Scientific Research Applications
2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-proliferative effects in various cell lines and animal models. It has also been studied for its potential use in the treatment of cancer, diabetes, and other diseases.
Properties
Molecular Formula |
C12H16BrNO2 |
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Molecular Weight |
286.16 g/mol |
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N-ethylacetamide |
InChI |
InChI=1S/C12H16BrNO2/c1-3-9-5-6-11(10(13)7-9)16-8-12(15)14-4-2/h5-7H,3-4,8H2,1-2H3,(H,14,15) |
InChI Key |
IPCUDPKPCQKZNR-UHFFFAOYSA-N |
SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NCC)Br |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NCC)Br |
Origin of Product |
United States |
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